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Compound of Interest

Compound Name: Fluchloraminopyr

Cat. No.: B13841138

Fluchloraminopyr: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluchloraminopyr is a synthetic auxin herbicide developed for the control of a broad spectrum
of weeds, including those resistant to other herbicides. This document provides a
comprehensive technical overview of Fluchloraminopyr, including its chemical identity,
synthesis, mechanism of action, and environmental fate. Detailed experimental protocols and
guantitative data are presented to support further research and development in the fields of
agricultural science and drug development.

Chemical Identity

Fluchloraminopyr is the common name for the active compound. Key identification details are
summarized in the table below.
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Identifier Value

(2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-

UPAC Name pyridyl)oxy]propanoic acid[1]
CAS Number 2445980-81-2

Molecular Formula CsH7CI2FN203

Molecular Weight 285.06 g/mol

Chemical Structure (See Figure 1)
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Figure 1. Chemical Structure of Fluchloraminopyr.

Synthesis of Fluchloraminopyr

The synthesis of Fluchloraminopyr can be achieved through a multi-step process, as detailed
in the patent literature (W0O2020135235A1)[1]. A general experimental protocol is provided
below.

Experimental Protocol: Synthesis of Fluchloraminopyr

Materials:

4-amino-3,5-dichloro-6-fluoropyridin-2-ol

(S)-2-bromopropanoic acid methyl ester

Base (e.g., Potassium Carbonate)

Solvent (e.g., Acetonitrile)

Hydrolyzing agent (e.g., Sodium Hydroxide)
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 Acid for neutralization (e.g., Hydrochloric Acid)
Procedure:

o Step 1: Etherification. In a reaction vessel, dissolve 4-amino-3,5-dichloro-6-fluoropyridin-2-ol
and a suitable base in a solvent. Add (S)-2-bromopropanoic acid methyl ester dropwise to
the mixture at a controlled temperature. Monitor the reaction by a suitable analytical method
(e.g., TLC or HPLC) until completion.

o Step 2: Work-up and Isolation of Intermediate. Upon completion, filter the reaction mixture to
remove inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude
intermediate, methyl (2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoate. Purify
the crude product using column chromatography.

o Step 3: Hydrolysis. Dissolve the purified intermediate in a suitable solvent and add an
aqueous solution of a hydrolyzing agent. Stir the mixture at room temperature until the
hydrolysis is complete, as monitored by an appropriate analytical technique.

o Step 4: Neutralization and Product Isolation. Cool the reaction mixture and carefully
neutralize it with an acid to precipitate the final product, Fluchloraminopyr. Collect the solid
by filtration, wash with cold water, and dry under vacuum to yield the pure compound.

Mechanism of Action: Auxin Herbicide

Fluchloraminopyr functions as a synthetic auxin, a class of herbicides that mimic the effects
of the natural plant hormone indole-3-acetic acid (IAA) at supraoptimal concentrations, leading
to uncontrolled growth and ultimately, plant death[2].

Signaling Pathway

The primary mode of action involves the ubiquitin-proteasome pathway for protein degradation.
Fluchloraminopyr binds to the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-
Box) family of F-box proteins, which are components of the SCF (Skp1-Cullin-F-box) E3
ubiquitin ligase complex. This binding event promotes the interaction between the SCF
complex and Aux/IAA transcriptional repressor proteins. The subsequent ubiquitination of
Aux/IAA proteins targets them for degradation by the 26S proteasome. The removal of these
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repressors allows for the activation of auxin-responsive genes, leading to the observed
herbicidal effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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